Cas no 2229598-16-5 (3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-hydroxypropanoic acid)

• Product Name: 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-hydroxypropanoic acid
• CAS No: 2229598-16-5
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 6571558
• PubChem ID: 165837938
• Update Time: 2025-10-30

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-hydroxypropanoic acid
• 2229598-16-5
• EN300-1753181

• Inchi： 1S/C13H17NO3/c1-2-14-6-5-10-7-9(3-4-11(10)14)8-12(15)13(16)17/h3-4,7,12,15H,2,5-6,8H2,1H3,(H,16,17)
• InChI Key： OXQQBMDBDLIEGF-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CC1C=CC2=C(C=1)CCN2CC

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 60.8Ų

Additional information on 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-2-hydroxypropanoic acid

3-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)-2-Hydroxypropanoic Acid: A Comprehensive Overview

3-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)-2-Hydroxypropanoic Acid is a compound with the CAS number 2229598-16-5, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines an indole ring system with a hydroxypropanoic acid moiety. The indole moiety, a heterocyclic aromatic structure, is a common feature in many bioactive compounds, contributing to its potential as a drug candidate or a building block in medicinal chemistry.

The synthesis of 3-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)-2-Hydroxypropanoic Acid involves a series of carefully designed reactions that highlight the versatility of indole chemistry. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of this compound with high enantiomeric excess, making it a valuable tool for exploring stereochemical effects in biological systems. The hydroxypropanoic acid group adds functional diversity to the molecule, potentially enhancing its solubility and bioavailability.

Recent studies have explored the biological activity of 3-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)-2-Hydroxypropanoic Acid, particularly its role as a ligand in protein interactions. Researchers have demonstrated that this compound exhibits moderate affinity for certain G-protein coupled receptors (GPCRs), suggesting its potential as a lead compound in drug discovery programs targeting central nervous system disorders. Additionally, its ability to modulate ion channels has been investigated, further underscoring its pharmacological relevance.

In terms of applications, 3-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)-2-Hydroxypropanoic Acid has been utilized as a chiral auxiliary in asymmetric synthesis. Its unique stereochemistry allows for the selective formation of enantiomerically enriched products, which are critical in the development of chiral drugs. Furthermore, this compound serves as a valuable substrate for studying enzyme-catalyzed reactions, providing insights into catalytic mechanisms and substrate specificity.

From an analytical standpoint, the characterization of 3-(1-Ethyl-2,3-Dihydro-1H-Indol-5-Yl)-2-Hydroxypropanoic Acid has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and stability under various conditions. Recent work has also focused on optimizing storage conditions to ensure the long-term stability of this compound, which is crucial for its use in large-scale biochemical studies.

The development of scalable synthetic routes for 3-(1-Ethyl-2,3-Dihydro-1H-indol -5-Yl)-2-hydroxypropanoic acid remains an active area of research. Scientists are exploring greener chemical processes that minimize environmental impact while maintaining high yields and purity. For instance, the use of microwave-assisted synthesis has been shown to significantly accelerate reaction times without compromising product quality.

In conclusion, 3-(1-Ethyl - 2 , 3 - dihydro - 1 H - indol - 5 - yl ) - 2 - hydroxy propanoic acid ( CAS No : 2229598 - 16 - 5 ) stands out as a versatile and intriguing molecule with broad applications in organic synthesis and pharmacology. Its unique structure and promising biological activities make it a valuable asset for researchers across various disciplines. As ongoing studies continue to uncover new facets of its properties and potential uses , this compound is poised to play an increasingly important role in both academic and industrial settings.